(3r,5r,7r)-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)adamantane-1-carboxamide
Description
(3r,5r,7r)-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C27H35N3O and its molecular weight is 417.597. The purity is usually 95%.
BenchChem offers high-quality (3r,5r,7r)-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)adamantane-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3r,5r,7r)-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)adamantane-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Antagonists
Adamantane derivatives, such as the ones studied by Fujio et al. (2000), have been synthesized and examined for their potency as selective 5-HT2 receptor antagonists. This research highlights the potential of adamantane-based compounds in the development of drugs targeting serotonin receptors, which can have implications in treating various psychiatric and neurological disorders (Fujio, Kuroita, Sakai, Nakagawa, & Matsumoto, 2000).
Materials Science
In the field of materials science, Chern et al. (1998) synthesized new polyamides containing adamantyl and diamantyl moieties, demonstrating their high thermal stability and potential for high-performance materials applications. These findings suggest that adamantane-based compounds could contribute significantly to the development of novel polymers with superior physical properties (Chern, Shiue, & Kao, 1998).
Antimicrobial Agents
Al-Wahaibi et al. (2020) produced two novel adamantane-1-carbohydrazide derivatives exhibiting potent broad-spectrum antibacterial activity. This study underscores the potential of adamantane derivatives in the design of new antimicrobial agents, which is crucial in the fight against drug-resistant bacterial infections (Al-Wahaibi, Alvarez, Blacque, Veiga, Al-Mutairi, & El-Emam, 2020).
properties
IUPAC Name |
N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(1-methylpyrrol-2-yl)ethyl]adamantane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H35N3O/c1-29-9-4-7-24(29)25(30-10-8-22-5-2-3-6-23(22)18-30)17-28-26(31)27-14-19-11-20(15-27)13-21(12-19)16-27/h2-7,9,19-21,25H,8,10-18H2,1H3,(H,28,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAXLVQFKRZUIGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)C23CC4CC(C2)CC(C4)C3)N5CCC6=CC=CC=C6C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H35N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]adamantane-1-carboxamide | |
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